Cas no 61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/61300-41-2x300.png)
61300-41-2 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
CAS No:61300-41-2
Molecular Formula:C30H29F2N3O
Molecular Weight:485.567574262619
CID:485169
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
-
- InChIKey: JHJSJBZDFGILGF-UHFFFAOYSA-N
- Inchi: 1S/C30H29F2N3O/c31-23-9-5-21(6-10-23)30(22-7-11-24(32)12-8-22)17-13-25(14-18-30)34-19-15-26(16-20-34)35-28-4-2-1-3-27(28)33-29(35)36/h1-12,15,25H,13-14,16-20H2,(H,33,36)
- SMILES: C1(=O)N(C2=CCN(C3CCC(C4=CC=C(F)C=C4)(C4=CC=C(F)C=C4)CC3)CC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 485.22807
Experimental Properties
- PSA: 35.58
- pka: 11.98±0.30(Predicted)
- Density: 1.278±0.06 g/cm3(Predicted)
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Related Literature
-
Xincheng Li,Boshun Wan Org. Chem. Front., 2018,5, 3488-3493
-
Se-Young Kee,Jong Min Lim,Soo-Jin Kim,Jaeduk Yoo,Jung-Su Park,Tridib Sarma,Vincent M. Lynch,Pradeepta K. Panda,Dongho Kim,Chang-Hee Lee Chem. Commun., 2011,47, 6813-6815
-
S. Sharma,M. M. Singh,K. D. Mandal New J. Chem., 2017,41, 10383-10389
-
Jens Hetzler,Tomáš Mikoviny,Armin Wisthaler,Claus J. Nielsen,Matthias Olzmann Phys. Chem. Chem. Phys., 2015,17, 7046-7059
-
Qiao-Ling Ma,Hong Xia,Shou-Ting Zhang,Dong-Dong Qin,Samrat Devaramani,Duo-Liang Shan,Xiao-Quan Lu RSC Adv., 2016,6, 12249-12255
-
9. Front cover
-
M. Fátima C. Guedes da Silva,Armando J. L. Pombeiro RSC Adv., 2016,6, 54263-54269
61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-) Related Products
- 548-73-2(Droperidol)
- 2062-78-4(Pimozide)
- 2147-83-3(1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one)
- 100460-87-5(2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
- 15301-48-1(1-Piperidinebutanenitrile,4-[2,3-dihydro-2-oxo-3-(1-oxopropyl)-1H-benzimidazol-1-yl]-a,a-diphenyl-)
- 100447-45-8(2H-Benzimidazol-2-one,1,3-dihydro-1-[1,2,3,6-tetrahydro-1-[3-(phenylthio)propyl]-4-pyridinyl]-)
- 100700-38-7(1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)
- 16148-06-4(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(phenylmethyl)-4-piperidinyl]-)
- 133066-70-3(2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-)
- 100447-43-6(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com
